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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Sumitone Fast Red B, also known by its Colour Index name Pigment Red 214, is a synthetic

organic pigment belonging to the disazo condensation class of colorants. The name "Sumitone"

strongly suggests its origin or significant commercial ties to Sumitomo Chemical, a prominent

Japanese chemical company with a long history in the dyestuff industry.[1][2][3] This technical

guide provides a comprehensive overview of the discovery, history, chemical properties,

synthesis, and potential applications of Sumitone Fast Red B, with a focus on information

relevant to researchers and professionals in drug development and life sciences. While specific

details on the initial discovery and a named inventor at Sumitomo are not readily available in

public records, the historical context of Sumitomo's involvement in the dye industry provides a

backdrop for its development.

Historical Context: Sumitomo Chemical and the
Dyestuff Industry
Sumitomo Chemical's journey into the world of dyestuffs began with its merger with Japan

Dyestuff Manufacturing Company in 1944.[1][2][3] This strategic move allowed Sumitomo to

enter the fine chemicals sector, which included the production of dyes and pigments.[1][2][3]

The organic synthesis technologies honed in the dyestuff business became a foundational pillar

for the company's expansion into other specialty chemical sectors, including pharmaceuticals
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and agricultural chemicals.[4] Although Sumitomo Chemical has since exited the dyestuff

business as of March 2023 to focus on other areas of competitive advantage, its legacy in

producing a wide range of colorants, including the "Sumitone" line of dyes, is well-documented.

[4][5]

Chemical and Physical Properties
Sumitone Fast Red B is chemically identified as N-[2,5-dichloro-4-[[4-[(2,5-

dichlorophenyl)diazenyl]-3-hydroxynaphthalene-2-carbonyl]amino]phenyl]-4-[(2,5-

dichlorophenyl)diazenyl]-3-hydroxynaphthalene-2-carboxamide. It is registered under CAS

number 40618-31-3. The key chemical and physical properties of this pigment are summarized

in the table below.

Property Value

Chemical Formula C₄₀H₂₂Cl₆N₆O₄

Molecular Weight 863.36 g/mol

CAS Number 40618-31-3

Colour Index Name Pigment Red 214

Appearance Red powder

Solubility Insoluble in water

Synthesis of Sumitone Fast Red B (Pigment Red
214)
The synthesis of Sumitone Fast Red B is a multi-step process characteristic of the production

of disazo condensation pigments. The general synthetic principle involves a diazotization-

coupling reaction to form a monoazo intermediate, followed by a condensation reaction to yield

the final pigment.[6][7]

Experimental Protocol: Synthesis of a Disazo
Condensation Pigment
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The following is a representative experimental protocol for the synthesis of a disazo

condensation pigment like Pigment Red 214, based on established chemical principles.

Materials:

2,5-Dichloroaniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

2-Hydroxy-3-naphthoic acid

Thionyl chloride (SOCl₂) or similar chlorinating agent

2,5-Dichloro-1,4-phenylenediamine

Organic solvent (e.g., o-dichlorobenzene, nitrobenzene)

Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization of 2,5-Dichloroaniline:

Dissolve 2,5-dichloroaniline in dilute hydrochloric acid and cool the solution to 0-5 °C in an

ice bath.

Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature to

form the diazonium salt solution.

Coupling Reaction:

In a separate vessel, dissolve 2-hydroxy-3-naphthoic acid in an aqueous sodium

hydroxide solution.
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Slowly add the previously prepared diazonium salt solution to the alkaline solution of 2-

hydroxy-3-naphthoic acid, maintaining a low temperature and stirring vigorously. A

monoazo dye will precipitate.

Filter, wash, and dry the resulting monoazo dye intermediate.

Formation of the Acid Chloride:

Suspend the dried monoazo dye in an inert organic solvent.

Add a chlorinating agent such as thionyl chloride and heat the mixture to convert the

carboxylic acid group of the naphthoic acid moiety into an acid chloride.

Condensation Reaction:

In a separate reaction vessel, dissolve 2,5-dichloro-1,4-phenylenediamine in a suitable

high-boiling organic solvent.

Slowly add the acid chloride intermediate from the previous step to the diamine solution.

Heat the reaction mixture to facilitate the condensation reaction, forming the final disazo

condensation pigment.

Work-up and Purification:

Cool the reaction mixture and filter the crude pigment.

Wash the pigment with appropriate solvents to remove unreacted starting materials and

byproducts.

Dry the purified Pigment Red 214.

Applications
Sumitone Fast Red B is primarily used as a high-performance pigment in the plastics and

coatings industries due to its excellent color strength, lightfastness, and resistance to heat and

chemicals.
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Industrial Applications:
Plastics: It is widely used for coloring a variety of plastics, including PVC, polyolefins, and

engineering plastics.

Coatings: Its stability makes it suitable for automotive and industrial paints.

Inks: It is also used in high-quality printing inks.

Biological and Research Applications:
While primarily an industrial pigment, "Sumitone Fast Red B" is also marketed as a

multifunctional dye for biological experiments.[8] Its purported applications in this area include:

Observing and analyzing cell structures

Tracking biomolecules

Evaluating cell functions

Distinguishing cell types

Detecting biomolecules

Studying tissue pathology

Monitoring microorganisms

However, specific, detailed experimental protocols for the use of Sumitone Fast Red B
(Pigment Red 214) in biological staining are not readily available in the public scientific

literature. Azo dyes, in general, are used in histology and histopathology, but protocols are

highly specific to the dye and the target tissue or molecule.[9] Researchers interested in using

this pigment for biological applications would need to develop and validate their own protocols.
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Caption: Sumitomo Chemical's entry into the dyestuff business and its subsequent impact.

Experimental Workflow for Synthesis
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Caption: A simplified workflow for the synthesis of Sumitone Fast Red B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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